Cas no 19090-03-0 (thian-3-one)

• Product Name: thian-3-one
• CAS No: 19090-03-0
• MF: C₅H₈OS
• MW: 116.181420326233
• MDL: MFCD00040796
• CID: 829947
• Update Time: 2025-04-19

thian-3-one Chemical and Physical Properties

Names and Identifiers

• Dihydro-2H-thiopyran-3(4H)-one
• Tetrahydro-2H-thiopyran-3-one
• tetrahydro-4H-thiopyran-3-one
• thian-3-one
• 3-thianone
• 3-thiopyranone
• 5-oxotetrahydrothiopyran
• 5-oxo-thiane
• dihydro-2H-thiopyran-3(4H)-one(SALTDATA: FREE)
• Dihydro-thiopyran-3-on
• dihydro-thiopyran-3-one
• Dihydro-2H-thiopyran-3(4H)
• Tetrahydro-2H-thiopyran-3...
• 5,6-Dihydro-2H-thiopyran-3(4H)-one
• 2H-Thiopyran-3(4H)-one, dihydro-
• 3-Thiacyclohexanone
• Tetrahydrothiopyran-3-one
• ATAMXDLUUTYFKT-UHFFFAOYSA-N
• 3-oxothiane
• 3-Oxotetrahydrothiopyran
• 1-Thiacyclohexan-3-one
• Tetrahydrothia-3-pyranone
• Dihydro-2H-thiopyran-3(4H);-one
• PB28980

• MDL： MFCD00040796
• Inchi： 1S/C5H8OS/c6-5-2-1-3-7-4-5/h1-4H2
• InChI Key： ATAMXDLUUTYFKT-UHFFFAOYSA-N
• SMILES： S1CC(CCC1)=O

Computed Properties

• Exact Mass: 116.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 80.1
• Topological Polar Surface Area: 42.4

Experimental Properties

• PSA: 42.37000
• LogP: 1.08250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes